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Compound of Interest

Compound Name: Vanadium(II) bromide

Cat. No.: B077946 Get Quote

For researchers, scientists, and professionals in drug development, this in-depth guide

provides a comprehensive overview of the core properties, experimental protocols, and key

applications of Vanadium(II) bromide. This document summarizes essential data, outlines

experimental methodologies, and visualizes fundamental concepts related to this inorganic

compound.

Core Properties of Vanadium(II) Bromide
Vanadium(II) bromide, with the chemical formula VBr₂, is an inorganic compound that serves

as a valuable precursor and catalyst in various chemical applications.[1] Its properties are

summarized in the tables below for easy reference and comparison.

Chemical and Physical Properties
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Property Value Reference

CAS Number 14890-41-6 [1]

Molecular Formula VBr₂ [1]

Molecular Weight 210.75 g/mol [1]

Appearance Light-brown solid [2]

Density 4.58 g/cm³ [2]

Melting Point 827 °C (1,521 °F; 1,100 K) [2]

Boiling Point 1,227 °C (2,241 °F; 1,500 K) [2]

Solubility in Water Reacts [2]

Magnetic Susceptibility (χ) +3230.0·10⁻⁶ cm³/mol [2]

Crystal Structure and Spectroscopic Data
Property Value Reference

Crystal Structure Trigonal [2]

Coordination Geometry Octahedral V(II) centers [1][2]

Structural Type Cadmium Iodide (CdI₂) [1]

Experimental Protocols
Synthesis of Vanadium(II) Bromide
The primary method for synthesizing Vanadium(II) bromide is through the reduction of

Vanadium(III) bromide (VBr₃) using hydrogen gas.[1][2]

Methodology:

Starting Material: High-purity Vanadium(III) bromide.

Reducing Agent: Dry hydrogen gas (H₂).
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Apparatus: A tube furnace capable of reaching temperatures up to 400°C, a quartz or

ceramic reaction tube, and a system for delivering and controlling the flow of hydrogen gas.

Procedure:

Place the Vanadium(III) bromide in the center of the reaction tube within the furnace.

Purge the system with an inert gas, such as argon, to remove any air and moisture.

Introduce a steady flow of dry hydrogen gas over the VBr₃.

Gradually heat the furnace to approximately 400°C. The reaction is: 2VBr₃ + H₂ → 2VBr₂ +

2HBr.[3]

Maintain the temperature and hydrogen flow for a sufficient duration to ensure complete

reduction. The reaction progress can be monitored by observing the color change of the

solid and the evolution of hydrogen bromide gas.

After the reaction is complete, cool the furnace to room temperature under a continuous

flow of hydrogen or an inert gas to prevent re-oxidation.

Handling and Storage: Vanadium(II) bromide is air and moisture-sensitive.[2] All handling

and storage should be conducted under an inert atmosphere, such as in a glovebox or using

Schlenk line techniques.[4][5][6] Store the final product in a tightly sealed container in a dry,

inert environment.[2][4]

Visualizations
Crystal Structure of Vanadium(II) Bromide
The crystal structure of Vanadium(II) bromide is of the cadmium iodide (CdI₂) type, which

consists of layers of edge-sharing VBr₆ octahedra.
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Logical Relationship of Vanadium(II) Bromide Crystal Structure

Vanadium(II) Bromide (VBr₂)

Adopts Cadmium Iodide (CdI₂) Structure

Forms Octahedral [VBr₆]⁴⁻ Units

Vanadium(II) Ion (V²⁺) Six Bromide Ions (Br⁻)

Edge-Sharing Octahedra form 2D Layers

Click to download full resolution via product page

Caption: Crystal structure of Vanadium(II) bromide.

Experimental Workflow: Synthesis of Vanadium(II)
Bromide
This diagram illustrates the key steps in the synthesis of Vanadium(II) bromide from

Vanadium(III) bromide.
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Experimental Workflow for VBr₂ Synthesis

Start with Vanadium(III) Bromide (VBr₃)

Purge system with inert gas (e.g., Argon)

Introduce dry Hydrogen gas (H₂)

Heat to ~400°C in a tube furnace

Reduction Reaction:
2VBr₃ + H₂ → 2VBr₂ + 2HBr

Cool to room temperature under H₂ or inert gas

Vanadium(II) Bromide (VBr₂) Product

Handle and store under inert atmosphere

Click to download full resolution via product page

Caption: Synthesis of Vanadium(II) Bromide workflow.
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Signaling Pathway: Vanadium Bromide Redox Flow
Battery
Vanadium(II) bromide plays a crucial role in the negative half-cell of a vanadium bromide

redox flow battery.[7] The diagram below illustrates the charge and discharge cycle.

Vanadium Bromide Redox Flow Battery Cycle

Charging

Discharging

Negative Half-Cell:
V³⁺ + e⁻ → V²⁺

Positive Half-Cell:
3Br⁻ → Br₃⁻ + 2e⁻

Negative Half-Cell:
V²⁺ → V³⁺ + e⁻

External Load

 releases electrons

Positive Half-Cell:
Br₃⁻ + 2e⁻ → 3Br⁻

 accepts electrons

External Power Source

 supplies electrons  removes electrons

Click to download full resolution via product page

Caption: VBr₂ in a Redox Flow Battery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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